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An in-depth exploration of Sulfo-Cyanine5-alkyne (CY5-YNE), a versatile fluorescent probe for
bioconjugation and advanced cellular imaging applications.

Introduction

CY5-YNE, also known as Sulfo-Cyanine5-alkyne, is a water-soluble, far-red fluorescent dye
functionalized with a terminal alkyne group.[1][2][3] This reactive handle makes it an ideal tool
for covalent labeling of azide-modified biomolecules via the copper(l)-catalyzed azide-alkyne
cycloaddition (CuAAC) reaction, a cornerstone of click chemistry.[2][4] Its exceptional
brightness, photostability, and emission in the near-infrared (NIR) spectrum render it highly
suitable for a range of applications in drug development, from target identification and
validation to high-content screening and in vivo imaging.[5][6][7] This guide provides a
comprehensive overview of the technical specifications of CY5-YNE, detailed experimental
protocols for its use, and troubleshooting guidance for researchers, scientists, and drug
development professionals.

Core Properties and Quantitative Data

CY5-YNE exhibits robust and stable fluorescence, making it a reliable choice for quantitative
and qualitative studies. The key spectral and physical properties are summarized in the tables
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Spectral Properties
Property Value Unit References
Excitation Maximum
~650 nm [2]
(Aex)
Emission Maximum
~670 - 680 nm [2][5]
(Aem)
Molar Extinction
o ~250,000 M-icm~t [1]
Coefficient ()
Quantum Yield (®) ~0.2 - 0.27 [8]
Fluorescence Lifetime
~1.0 ns [9]
Q)
Recommended Laser
) 633, 647 nm [1][10]
Lines
Common Emission
660/20 nm [10]

Filter

Physicochemical Properties
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Property Value References
Synonyms Sulfo-Cyanine5-alkyne [2]

Molecular Weight ~693.87 - 787.96 [1][3]
Molecular Formula C36H43N307S2 [3]
Appearance Blue solid [1]

Solubility Water, DMSO, DMF [1][5]
Storage Conditions -20°C., desiccated, protected o

from light

o Fluorescence is pH-insensitive
pH Sensitivity [1]
from pH 4 to 10

Experimental Protocols

The following protocols provide a detailed methodology for the use of CY5-YNE in the labeling
of biomolecules through copper-catalyzed click chemistry.

Protocol 1: General Labeling of Azide-Modified Proteins
with CY5-YNE

This protocol outlines the fundamental steps for conjugating CY5-YNE to a protein containing
an azide group.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

CY5-YNE

Anhydrous DMSO

Copper(ll) sulfate (CuSOa)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other Cu(l)-stabilizing ligand
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e Sodium ascorbate

e Deionized water

e Spin desalting columns or other protein purification systems
Procedure:

» Reagent Preparation:

o

Prepare a 10 mM stock solution of CY5-YNE in anhydrous DMSO.

[¢]

Prepare a 20 mM stock solution of CuSOa in deionized water.

[e]

Prepare a 50 mM stock solution of THPTA in deionized water.

[e]

Prepare a 100 mM stock solution of sodium ascorbate in deionized water. This solution
should be prepared fresh.

e Reaction Setup:

o In a microcentrifuge tube, dilute the azide-modified protein to a final concentration of 1-10
mg/mL in an amine-free buffer.

o Add CY5-YNE stock solution to the protein solution. The optimal molar ratio of dye to
protein is typically between 2 and 10 and should be optimized for each specific protein.

o In a separate tube, pre-mix the CuSO4 and THPTA solutions. A 1:5 molar ratio of CuSOa to
THPTA is recommended.

o Add the copper/ligand mixture to the protein-dye solution to a final concentration of 0.1-0.5
mM copper.

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final
concentration of 1-5 mM.

¢ Incubation:
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o Gently mix the reaction and incubate at room temperature for 1-2 hours, protected from
light. For sterically hindered substrates, reaction time may need to be extended.[11]

o Purification of the Labeled Protein:

o Remove the unreacted CY5-YNE and copper catalyst using a spin desalting column, size-
exclusion chromatography, or dialysis.

o Follow the manufacturer's instructions for the chosen purification method.
o Determination of Degree of Labeling (DOL):
o Measure the absorbance of the purified conjugate at 280 nm and 650 nm.

o Calculate the protein concentration and the concentration of CY5-YNE using the Beer-
Lambert law and the extinction coefficients for the protein and CY5-YNE.

o The DOL is the molar ratio of the dye to the protein. An optimal DOL for most antibodies is
between 2 and 10.

Protocol 2: Labeling of Azide-Modified Peptides or
Oligonucleotides

This protocol is adapted for smaller biomolecules like peptides and oligonucleotides.
Materials:

¢ Azide-modified peptide or oligonucleotide

e CY5-YNE

e Anhydrous DMSO

o Copper(ll) sulfate (CuSOa)

o Tris(2-carboxyethyl)phosphine (TCEP)

o Tris-buffered saline (TBS) or similar buffer
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e HPLC for purification
Procedure:
o Reagent Preparation:
o Prepare a 10 mM stock solution of CY5-YNE in anhydrous DMSO.
o Prepare a 20 mM stock solution of CuSOa in deionized water.
o Prepare a 100 mM stock solution of TCEP in deionized water.
e Reaction Setup:
o Dissolve the azide-modified peptide or oligonucleotide in TBS buffer.

o Add a 1.5 to 5-fold molar excess of the CY5-YNE stock solution to the
peptide/oligonucleotide solution.

o Add TCEP to a final concentration of 1 mM.

o Add CuSOas to a final concentration of 0.1 mM.
e Incubation:

o Incubate the reaction at room temperature for 30-60 minutes, protected from light.
 Purification:

o Purify the labeled peptide or oligonucleotide by reverse-phase HPLC.

Mandatory Visualizations

The following diagrams illustrate key processes and workflows related to the use of CY5-YNE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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